1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(4-methylbenzoyl)-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-1-[2-(dimethylamino)ethyl]-4-[hydroxy-(4-methylphenyl)methylidene]-5-pyridin-2-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C21H23N3O3/c1-14-7-9-15(10-8-14)19(25)17-18(16-6-4-5-11-22-16)24(13-12-23(2)3)21(27)20(17)26/h4-11,18,25H,12-13H2,1-3H3/b19-17+
• InChI Key: MZLRTHJPLRKSHT-HTXNQAPBSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN(C)C)C3=CC=CC=N3)O
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCN(C)C)C3=CC=CC=N3)/O
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(4-methylbenzoyl)-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C21H23N3O3 and its molecular weight is 365.433. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

• Dabigatran etexilate tetrahydrate is a compound structurally related to the query chemical, used in crystallography studies. Its molecular arrangement involves hydrogen bonding, forming layers in the crystal structure. This highlights the importance of such compounds in understanding molecular interactions and crystal formation (Liu et al., 2012).

Synthesis of Heterocyclic Compounds

• Synthesis processes have been developed for compounds like 1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(4-methylbenzoyl)-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one, leading to a variety of heterocyclic derivatives. These processes and the resulting compounds are valuable for research in organic and medicinal chemistry (Vydzhak & Panchishyn, 2010).

Spectroscopic Characterization

• Spectroscopic methods like FT-IR, NMR, and UV-Visible are utilized to characterize compounds related to the query chemical. Computational studies also aid in understanding their molecular structure and interactions, which is crucial for designing new materials and drugs (Singh, Rawat, & Sahu, 2014).

Generation of Structurally Diverse Libraries

• Chemical reactions involving similar compounds lead to structurally diverse libraries of new molecules. These libraries have potential applications in drug discovery, materials science, and understanding fundamental aspects of molecular chemistry (Roman, 2013).

Development of Fluorescent Probes

• Derivatives of such compounds have been developed as fluorescent probes with aggregation-enhanced emission features. They are used for real-time monitoring of low carbon dioxide levels, indicating applications in environmental monitoring and medical diagnostics (Wang et al., 2015).